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Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525 Get Quote

An In-depth Technical Guide to
Isonicotinaldehyde
This technical guide provides a comprehensive overview of Isonicotinaldehyde, also known as

4-Pyridinecarboxaldehyde, tailored for researchers, scientists, and professionals in drug

development. It covers the compound's nomenclature, physicochemical properties, synthesis

protocols, and its role as a versatile intermediate in the development of therapeutic agents.

Synonyms and Alternative Names
Isonicotinaldehyde is known by a variety of names in scientific literature and chemical

databases. Understanding these synonyms is crucial for comprehensive literature searches

and material sourcing.
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Type Name

Systematic Name Pyridine-4-carbaldehyde

Common Names Isonicotinaldehyde

4-Pyridinecarboxaldehyde

Isonicotinic aldehyde

4-Formylpyridine

p-Pyridinealdehyde

Pyridine-4-aldehyde

4-Pyridylaldehyde

4-Pyridinecarbaldehyde

p-Formylpyridine

Registry Number NSC 8953

Physicochemical Properties
The physical and chemical properties of Isonicotinaldehyde are fundamental to its handling,

storage, and application in chemical synthesis.
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Property Value Reference(s)

Molecular Formula C₆H₅NO [1][2][3]

Molar Mass 107.112 g·mol⁻¹ [1][2]

Appearance
Colorless to yellowish or slight

brown liquid
[1][2][4]

Density 1.137 g/mL at 20 °C [1][4]

Melting Point -4 °C to 4 °C [2][4]

Boiling Point 198 °C (471 K) at 760 mmHg [2][4]

71-73 °C at 10 mmHg [1]

Flash Point 77.8 °C (172.0 °F) [3]

Solubility Soluble in water and ether [1][4]

Acidity (pKa) 4.72 [2]

Refractive Index (n20/D) 1.544 [1]

CAS Number 872-85-5 [3][5]

Experimental Protocols
Isonicotinaldehyde serves as a key starting material in numerous synthetic pathways. Below

are detailed methodologies for its synthesis and its use in preparing a biologically relevant

derivative.

A common industrial method for producing Isonicotinaldehyde is the catalytic oxidation of 4-

picoline.[6]

Reactants: 4-picoline, Air

Catalyst: Vanadium-Molybdenum (V-Mo) catalyst

Apparatus: Fixed-bed reactor, heating mantle, gas flow controllers, condenser, collection

flask.
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Methodology:

The V-Mo catalyst bed is packed into the fixed-bed reactor and heated to a constant

temperature of 400°C.

A gaseous mixture of 4-picoline and air is prepared. The concentration of 4-picoline in the air

stream is carefully controlled to remain below the lower explosion limit.

The reactant gas mixture is passed through the heated catalyst layer.

The oxidation reaction occurs on the surface of the catalyst, converting 4-picoline to 4-

Pyridinecarboxaldehyde (Isonicotinaldehyde).

The product stream exiting the reactor is cooled using a condenser.

The condensed liquid, primarily Isonicotinaldehyde along with any unreacted starting

material and byproducts, is collected in a flask.

The crude product is then purified, typically through distillation under reduced pressure, to

yield pure Isonicotinaldehyde.

This protocol describes the synthesis of a thiosemicarbazone derivative, a class of compounds

investigated for their corrosion inhibition and biological activities.[6]

Reactants: Isonicotinaldehyde, Thiosemicarbazide

Solvent: Ethanol or a similar protic solvent

Apparatus: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, filtration

apparatus.

Methodology:

Dissolve equimolar amounts of Isonicotinaldehyde and thiosemicarbazide in a minimal

amount of warm ethanol in a round-bottom flask.

Add a few drops of a suitable acid catalyst (e.g., concentrated sulfuric acid or glacial acetic

acid) to the mixture.
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Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring

for 2-4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature. The product will

often precipitate out of the solution.

If precipitation is slow, the mixture can be cooled further in an ice bath or a small amount of

cold water can be added to induce crystallization.

Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol

to remove any unreacted starting materials.

Dry the purified 4-pyridinecarboxaldehyde thiosemicarbazone product, typically in a vacuum

oven.

Role in Drug Development and Chemical Synthesis
Isonicotinaldehyde is a pivotal building block in medicinal chemistry and materials science. Its

pyridine ring and aldehyde functional group allow for a wide range of chemical transformations.

Isonicotinaldehyde is structurally related to Isoniazid (Isonicotinic acid hydrazide), a first-line

antibiotic for the treatment of tuberculosis.[7] Isoniazid is a prodrug activated by the

mycobacterial enzyme KatG. The activated form inhibits the synthesis of mycolic acids, which

are essential components of the mycobacterial cell wall.[7] The study of Isonicotinaldehyde and

its derivatives is therefore highly relevant to the development of new antitubercular drugs.

The reactivity of the aldehyde group makes Isonicotinaldehyde an excellent precursor for

synthesizing a variety of complex molecules with potential therapeutic applications:

Anticancer and Antimicrobial Agents: It is used to synthesize 4′-Pyridyl terpyridines, which

have shown potential as anticancer and antimicrobial agents.[6]

Enzyme Inhibitors: Pyridine carboxylic acid isomers, including the isonicotinic scaffold, have

been foundational in developing a multitude of drugs, including enzyme inhibitors with

nanomolar potency.[8]
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Schiff Base Ligands: It readily forms Schiff bases, which can be used as ligands in the

synthesis of metal-organic frameworks (MOFs) or as biologically active molecules

themselves.[3]

Visualized Workflows and Pathways
The following diagrams, rendered using Graphviz, illustrate key logical and synthetic workflows

involving Isonicotinaldehyde.

Synthetic Utility of Isonicotinaldehyde
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Caption: Synthetic pathways from 4-Picoline to diverse applications.
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Drug Discovery Workflow Example
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Caption: A logical workflow for drug discovery using a core scaffold.
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Context: Isoniazid Mechanism of Action
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Caption: Simplified pathway for Isoniazid's antitubercular action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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